N-(2-iodoethyl)methanesulfonamide
Overview
Description
N-(2-iodoethyl)methanesulfonamide is a chemical compound with the molecular formula C3H8INO2S . It has a molecular weight of 249.07 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for N-(2-iodoethyl)methanesulfonamide is 1S/C3H8INO2S/c1-8(6,7)5-3-2-4/h5H,2-3H2,1H3 . This code provides a specific identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
N-(2-iodoethyl)methanesulfonamide is a solid compound . The exact physical and chemical properties such as density, boiling point, and melting point are not available in the web search results.Scientific Research Applications
Catalysis and Synthesis
N-(2-iodoethyl)methanesulfonamide is used in various synthesis processes. One notable application is in the ligand-free copper(I)-oxide-catalyzed N-arylation of methanesulfonamide in water, facilitating the preparation of a variety of N-arylated methanesulfonamides in good to excellent yields. This process is significant for its simplicity and practicality, offering an efficient approach to synthesize these compounds under optimized conditions (Tan, Teo, & Seow, 2014).
Quantum Chemical Investigations
Detailed quantum chemical investigations are conducted on related compounds like N-(2-methylphenyl) methanesulfonamide and N-(3-methylphenyl) methanesulfonamide. These studies involve analyzing molecular conformation, NMR chemical shifts, and vibrational transitions, providing valuable insights into the molecular behavior of such compounds (Karabacak, Cinar, & Kurt, 2010).
Synthesis of Labelled Compounds
In the field of radiochemistry, N-(2-iodoethyl)methanesulfonamide-related compounds are used in the synthesis of labelled compounds like sulprostone, which are synthesized with tritium and carbon-14 labels. Such labelled compounds are vital in tracing biological pathways and understanding the behavior of drugs at a molecular level (Schaff, Plattner, & Bussolotti, 1982).
Study of Molecular Structures and Interactions
Structural studies of compounds like N-(2-phenoxy-4-(4-phenyl-1H-1,2,3-triazol-1-yl)phenyl)methanesulfonamide provide insights into molecular structures and interactions. These studies help in understanding how molecular configuration affects the properties and reactivity of these compounds (Dey et al., 2015).
Antioxidant Activity Studies
N-(2-iodoethyl)methanesulfonamide-related compounds are also subject to theoretical calculations to determine their antioxidant activity. This involves predicting free energy and determining molecular orbitals involved in spectrum formation, contributing to the development of compounds with potential antioxidant properties (Xue et al., 2022).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H312, and H332, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
N-(2-iodoethyl)methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8INO2S/c1-8(6,7)5-3-2-4/h5H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRJDRGVAXTXUOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCCI |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8INO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80612645 |
Source
|
| Record name | N-(2-Iodoethyl)methanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80612645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-iodoethyl)methanesulfonamide | |
CAS RN |
110383-93-2 |
Source
|
| Record name | N-(2-Iodoethyl)methanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80612645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(2-iodoethyl)methanesulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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